Cas no 133764-32-6 (2-methylpentyl nitrate)

2-methylpentyl nitrate structure
2-methylpentyl nitrate structure
Product Name:2-methylpentyl nitrate
CAS No:133764-32-6
MF:C6H13NO3
MW:147.172322034836
CID:1238820
PubChem ID:179249
Update Time:2025-04-20

2-methylpentyl nitrate Chemical and Physical Properties

Names and Identifiers

    • 2-methylpentyl nitrate
    • SCHEMBL11058962
    • 133764-32-6
    • CETUNBADQVCCRS-UHFFFAOYSA-N
    • DTXSID30928263
    • 2-Methyl-1-pentyl nitrate
    • Inchi: 1S/C6H13NO3/c1-3-4-6(2)5-10-7(8)9/h6H,3-5H2,1-2H3
    • InChI Key: CETUNBADQVCCRS-UHFFFAOYSA-N
    • SMILES: O(CC(C)CCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 147.08959
  • Monoisotopic Mass: 147.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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